Cas no 868223-26-1 (5-methoxy-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-methoxy-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,2-dihydroisoquinolin-1-one
• CAS No: 868223-26-1
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 6284372
• PubChem ID: 2145346
• Update Time: 2025-07-29

5-methoxy-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,2-dihydroisoquinolin-1-one
• 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-5-methoxyisoquinolin-1-one
• MLS000103658
• 868223-26-1
• 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one
• IFLab1_006540
• HMS1430O22
• 2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-5-methoxyisoquinolin-1(2H)-one
• CHEMBL1367713
• SMR000017923
• F1808-0008
• AKOS024610085
• HMS3367I04
• HMS2238K14

• Inchi： 1S/C21H20N2O3/c1-26-19-10-4-8-17-16(19)11-13-22(21(17)25)14-20(24)23-12-5-7-15-6-2-3-9-18(15)23/h2-4,6,8-11,13H,5,7,12,14H2,1H3
• InChI Key： DFUFJXQPMSKHNL-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C(=CC=CC=2C1=O)OC)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 348.14739250g/mol
• Monoisotopic Mass: 348.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-methoxy-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 5-Methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one (CAS No. 868223-26-1)

The compound 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one (CAS No. 868223-26-1) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique scaffold combines isoquinolinone and tetrahydroquinoline moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, enzyme inhibition, and receptor modulation. The presence of a methoxy group at the 5-position further enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability.

In recent years, the demand for small-molecule therapeutics targeting neurodegenerative diseases has surged, aligning with the growing interest in 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one. Studies suggest its potential role in modulating dopaminergic and serotonergic pathways, which are critical in conditions like Parkinson's and depression. Additionally, its heterocyclic framework is being explored for kinase inhibition, a hot topic in cancer research. The compound's CAS No. 868223-26-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the preparation of 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one involves multi-step organic transformations, including N-alkylation, cyclization, and oxidation reactions. Optimizing these processes is crucial for scaling up production while maintaining high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with pharmaceutical standards. The tetrahydroquinoline segment, in particular, contributes to its lipophilicity, a property often leveraged in blood-brain barrier penetration studies.

The compound's mechanism of action remains under investigation, but preliminary data indicate interactions with G-protein-coupled receptors (GPCRs) and ion channels. These findings have sparked discussions about its potential as a multi-target drug, a trending concept in precision medicine. Furthermore, its low toxicity profile in preclinical models makes it a viable candidate for further development. Researchers are also exploring its derivatives to enhance selectivity and potency, addressing common challenges in drug design.

In the context of intellectual property, several patents related to 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one have been filed, highlighting its commercial potential. The compound's CAS registry number (868223-26-1) serves as a key identifier in these documents, facilitating prior art searches. As the pharmaceutical industry shifts toward personalized therapies, molecules like this are gaining traction due to their structural versatility and biological activity.

Environmental and green chemistry considerations are also shaping the synthesis and application of this compound. Efforts to reduce organic solvent usage and employ catalytic methods align with global sustainability goals. The isoquinolinone core of 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one is being studied for biodegradability, addressing concerns about persistent organic pollutants.

In summary, 5-methoxy-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-1-one (CAS No. 868223-26-1) represents a fascinating intersection of chemical innovation and therapeutic potential. Its exploration underscores the importance of heterocyclic chemistry in addressing unmet medical needs while adhering to sustainable practices. Future research will likely focus on its clinical translation and structure-activity relationships, solidifying its place in modern pharmacology.